2-{1-phenyl-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine trihydrochloride
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Overview
Description
2-{1-phenyl-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine trihydrochloride is a useful research compound. Its molecular formula is C22H21Cl3N4 and its molecular weight is 447.8. The purity is usually 95.
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Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of the benzodiazole ring followed by the addition of the pyridine and phenyl groups. The final step involves the addition of the amine group and the formation of the trihydrochloride salt.", "Starting Materials": [ "2-aminobenzophenone", "2-bromoethylamine hydrobromide", "2-iodopyridine", "phenylacetylene", "sodium hydride", "hydrochloric acid", "diethyl ether", "methanol", "acetic acid", "sodium acetate", "sodium borohydride", "sodium hydroxide", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Synthesis of 2-phenyl-1H-benzo[d]imidazole", "a. Dissolve 2-aminobenzophenone in acetic acid and add sodium acetate.", "b. Heat the mixture to reflux for 6 hours.", "c. Cool the mixture and filter the solid product.", "d. Wash the solid with water and dry.", "Step 2: Synthesis of 2-(2-bromoethyl)-1-phenyl-1H-benzo[d]imidazole", "a. Dissolve 2-phenyl-1H-benzo[d]imidazole in dry diethyl ether.", "b. Add 2-bromoethylamine hydrobromide and sodium hydride.", "c. Heat the mixture to reflux for 24 hours.", "d. Cool the mixture and filter the solid product.", "e. Wash the solid with water and dry.", "Step 3: Synthesis of 2-{1-phenyl-5-[2-(pyridin-2-yl)ethynyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine", "a. Dissolve 2-(2-bromoethyl)-1-phenyl-1H-benzo[d]imidazole and 2-iodopyridine in dry ethyl acetate.", "b. Add sodium borohydride and heat the mixture to reflux for 24 hours.", "c. Cool the mixture and filter the solid product.", "d. Wash the solid with water and dry.", "e. Dissolve the solid product in methanol and add hydrochloric acid.", "f. Heat the mixture to reflux for 6 hours.", "g. Cool the mixture and filter the solid product.", "h. Wash the solid with water and dry.", "i. Dissolve the solid product in water and add sodium hydroxide.", "j. Extract the product with ethyl acetate and dry over sodium sulfate.", "k. Concentrate the solution and recrystallize the product from methanol to obtain the trihydrochloride salt." ] } | |
CAS No. |
2763777-01-9 |
Molecular Formula |
C22H21Cl3N4 |
Molecular Weight |
447.8 |
Purity |
95 |
Origin of Product |
United States |
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